9-(Trifluoromethyl)-1-oxaspiro[5.5]undecan-4-one

• Molecular Formula: C11H15F3O2
• Molecular Weight: 236.23 g/mol
• IUPAC Name: 9-(trifluoromethyl)-1-oxaspiro[5.5]undecan-4-one
• InChI: InChI=1S/C11H15F3O2/c12-11(13,14)8-1-4-10(5-2-8)7-9(15)3-6-16-10/h8H,1-7H2
• InChI Key: CBPMMTQSXZQNCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1C(F)(F)F)CC(=O)CCO2

Description

9-(Trifluoromethyl)-1-oxaspiro[5.5]undecan-4-one is a spirocyclic compound characterized by its unique structural feature, which combines the flexibility of aliphatic compounds with a limited number of degrees of freedom. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications.

Preparation Methods

The synthesis of 9-(Trifluoromethyl)-1-oxaspiro[5.5]undecan-4-one can be achieved through various synthetic routes. Another approach involves the use of olefin metathesis reaction on a Grubbs catalyst, although this method is complex and expensive to reproduce .

Chemical Reactions Analysis

9-(Trifluoromethyl)-1-oxaspiro[5.5]undecan-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions often involve nucleophiles such as amines or thiols under basic conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

9-(Trifluoromethyl)-1-oxaspiro[5.5]undecan-4-one has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of various spirocyclic derivatives with potential biological activities.

Biology: It has been studied for its potential as an inhibitor of the MmpL3 protein of Mycobacterium tuberculosis, making it a promising candidate for the development of new antituberculosis drugs.

Medicine: The compound’s unique structure and biological activities make it a valuable target for drug design and development.

Industry: It is used in the development of new materials and chemical processes due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 9-(Trifluoromethyl)-1-oxaspiro[5.5]undecan-4-one involves its interaction with specific molecular targets and pathways. For example, as an inhibitor of the MmpL3 protein, the compound interferes with the transport functions of this protein, which is essential for the survival of Mycobacterium tuberculosis . This inhibition disrupts the bacterial cell wall synthesis, leading to the death of the bacteria.

Comparison with Similar Compounds

9-(Trifluoromethyl)-1-oxaspiro[5.5]undecan-4-one can be compared with other similar spirocyclic compounds, such as:

1-oxa-9-azaspiro[5.5]undecane: This compound shares a similar spirocyclic scaffold but contains an additional nitrogen atom in the ring.

1,4,9-Triazaspiro[5.5]undecan-2-one: This derivative is known for its potent and selective inhibition of the METTL3 protein complex.

The uniqueness of this compound lies in its trifluoromethyl group, which imparts distinct chemical properties and biological activities compared to other spirocyclic compounds.